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Compound of Interest

Compound Name: Ethyl 3-methylbenzoate

Cat. No.: B093142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Ethyl 3-methylbenzoate, an aromatic ester of significant interest in chemical synthesis and as

a potential intermediate in pharmaceutical development. The information presented herein is

intended to support laboratory research, process development, and quality control activities. All

quantitative data is summarized for clarity, and detailed experimental protocols are provided for

the determination of key physical characteristics.

Core Physical Properties
Ethyl 3-methylbenzoate is a colorless to light yellow liquid at room temperature.[1] Its

fundamental physical characteristics are crucial for handling, storage, and application in

various chemical processes. A summary of these properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b093142?utm_src=pdf-interest
https://www.benchchem.com/product/b093142?utm_src=pdf-body
https://www.benchchem.com/product/b093142?utm_src=pdf-body
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical
Property

Value
Temperature
(°C)

Pressure Reference(s)

Molecular

Formula
C₁₀H₁₂O₂ - - [2][3]

Molecular Weight 164.20 g/mol - - [2][4]

Appearance
Colorless to light

yellow liquid

Room

Temperature
- [1]

Boiling Point 234.00 °C - 760.00 mmHg [5]

110 °C - 20 mmHg [1][6][7]

106 °C - 11 mmHg [2]

Melting Point No data available - - [3]

Density 1.03 g/mL 25 - [1][6][7][8][9]

1.03000 g/mL 25 - [5]

1.03 g/cm³ 25 - [3]

Refractive Index 1.50600 20 - [5]

1.5055-1.5075 - - [1][6][7]

Flash Point
101.11 °C

(214.00 °F)
-

Closed Cup

(TCC)
[5]

101 °C - - [1][6][7][8]

Vapor Pressure 0.052000 mmHg 25 - [5]

Solubility
Soluble in

alcohol.
- - [5]

Water: 233.3

mg/L (estimated)
25 - [5]

Insoluble in

water.
- - [5]
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Experimental Protocols
Accurate determination of physical properties is paramount for the reliable use of chemical

substances in research and development. The following sections detail the standard

methodologies for measuring the key physical properties of liquid compounds such as Ethyl 3-
methylbenzoate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[10]

Apparatus:

Thiele tube or oil bath

Thermometer (-10 to 250 °C)

Small test tube (e.g., sodium fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

Fill the small test tube with approximately 2-3 mL of Ethyl 3-methylbenzoate.[11]

Place the capillary tube, with its open end downwards, into the test tube containing the liquid.

Attach the test tube to the thermometer using a rubber band or thread, ensuring the bulb of

the thermometer is level with the bottom of the test tube.

Immerse the assembly in a Thiele tube or oil bath, making sure the liquid level in the bath is

above the level of the sample in the test tube.[10]
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Gently heat the apparatus.[10] As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[10] Record this temperature.

Determination of Density
Density is the mass per unit volume of a substance.[12] For liquids, this is commonly measured

using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (a glass flask with a precise volume)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Thermometer

Procedure (using a Pycnometer):

Thoroughly clean and dry the pycnometer.

Weigh the empty, dry pycnometer on an analytical balance and record its mass (m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, ensuring no air bubbles are present.

Remove the pycnometer from the bath, wipe it dry, and weigh it (m₂).

Empty and dry the pycnometer completely.
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Fill the pycnometer with Ethyl 3-methylbenzoate and repeat steps 3-5 to obtain the mass of

the pycnometer filled with the sample (m₃).

Calculate the density (ρ) of the sample using the following formula: ρ_sample = [(m₃ - m₁) /

(m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the experimental

temperature.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be used to assess purity. An Abbe

refractometer is commonly used for this measurement.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Lens cleaning paper

Standard liquid with a known refractive index (for calibration, e.g., distilled water)

Procedure:

Turn on the refractometer and the circulating water bath set to the desired temperature (e.g.,

20 °C). Allow the instrument to equilibrate.

Open the prism assembly and clean the surfaces of both the illuminating and refracting

prisms with a soft tissue and a suitable solvent (e.g., ethanol or acetone), then allow them to

dry completely.

Place a few drops of the Ethyl 3-methylbenzoate sample onto the surface of the lower

prism.[13]

Close the prism assembly firmly.
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Look through the eyepiece and adjust the light source to get optimal illumination.

Rotate the coarse adjustment knob until the light and dark fields appear in the field of view.

Adjust the chromaticity control to eliminate any color fringes at the boundary, resulting in a

sharp, black-and-white borderline.

Use the fine adjustment knob to bring the borderline exactly to the center of the crosshairs.

Press the read button or look at the scale to obtain the refractive index value.

Determination of Flash Point (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air.[1] The Pensky-Martens closed-cup tester is a standard apparatus for this

measurement.[3][6]

Apparatus:

Pensky-Martens closed-cup flash point tester

Thermometer

Heating source

Ignition source (e.g., gas flame or electric igniter)

Procedure:

Fill the test cup of the Pensky-Martens apparatus with Ethyl 3-methylbenzoate to the

marked level.

Place the lid on the cup, ensuring it is securely sealed.

Insert the thermometer into its designated port.

Begin heating the sample at a slow, constant rate as specified by the standard method (e.g.,

ASTM D93).
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Start the stirrer to ensure uniform temperature distribution.

At regular temperature intervals, apply the ignition source by dipping it into the vapor space

of the cup for a specified duration.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash inside the cup.[1] Record this

temperature.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus:

Test tubes

Graduated cylinder or pipette

Vortex mixer or stirring rod

Analytical balance

Procedure (Qualitative):

Place a small, measured amount of Ethyl 3-methylbenzoate (e.g., 0.1 g or 0.1 mL) into a

test tube.

Add a small volume of the solvent to be tested (e.g., 3 mL of water or alcohol) to the test

tube.[4]

Vigorously shake or stir the mixture for a set period.

Visually observe if the solute has completely dissolved. If a single liquid phase is observed,

the substance is soluble. If two distinct layers remain or if the liquid is cloudy, it is considered

insoluble or partially soluble.

Experimental Workflow
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The following diagram illustrates a generalized workflow for the determination of the physical

properties of a liquid compound like Ethyl 3-methylbenzoate.

Experimental Workflow for Physical Property Determination

Sample Preparation
(Ensure Purity)

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometer Method)

Refractive Index Measurement
(Abbe Refractometer)

Flash Point Determination
(Pensky-Martens Closed-Cup)

Solubility Testing
(Water, Alcohols, etc.)

Data Compilation
& Analysis

Technical Report

Click to download full resolution via product page

Caption: Generalized workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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